Cas no 1976052-16-0 (6-Bromo-1-(difluoromethyl)isoquinoline)

• Product Name: 6-Bromo-1-(difluoromethyl)isoquinoline
• CAS No: 1976052-16-0
• MF: C₁₀H₆BrF₂N
• MW: 258.062148571014
• MDL: MFCD31698443
• CID: 4822173
• PubChem ID: 129011215
• Update Time: 2023-08-19

6-Bromo-1-(difluoromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-(difluoromethyl)isoquinoline

• MDL： MFCD31698443
• Inchi： 1S/C10H6BrF2N/c11-7-1-2-8-6(5-7)3-4-14-9(8)10(12)13/h1-5,10H
• InChI Key： PHOMVFRCNKOODI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C(F)F)=NC=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9